Cas no 20966-34-1 (butadiene-2,2,5,5-d4 sulfone)

• Product Name: butadiene-2,2,5,5-d4 sulfone
• CAS No: 20966-34-1
• MF: C₄H₆O₂S
• MW: 122.178886890411
• CID: 910873
• PubChem ID: 12216878
• Update Time: 2025-04-19

butadiene-2,2,5,5-d4 sulfone Chemical and Physical Properties

Names and Identifiers

• butadiene-2,2,5,5-d4 sulfone
• 2,2,5,5-tetradeuteriothiophene 1,1-dioxide
• (2,2,5,5-2H4)-2,5-dihydrothiophene 1,1-dioxide
• 2,5-dihydrothiophene 1,1-dioxide
• Butadiene sulfone-2,2,5,5-d4, 98 atom % D
• 20966-34-1
• SCHEMBL11459747
• MBDNRNMVTZADMQ-KHORGVISSA-N
• Butadiene sulfone-2,2,5,5-d4
• J-013741

• Inchi： 1S/C4H6O2S/c5-7(6)3-1-2-4-7/h1-2H,3-4H2/i3D2,4D2
• InChI Key： MBDNRNMVTZADMQ-KHORGVISSA-N
• SMILES： S1(C([2H])([2H])C=CC1([2H])[2H])(=O)=O

Computed Properties

• Exact Mass: 122.03395759g/mol
• Monoisotopic Mass: 122.03395759g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 67-68 °C(lit.)
• Solubility: Not determined

butadiene-2,2,5,5-d4 sulfone Security Information

• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 22-26-28-36/37/39-37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes